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Compound of Interest

Compound Name: 2-Methylhexadecanoic acid

CAS No.: 27147-71-3

Cat. No.: B1217160

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylhexadecanoic acid, a saturated fatty acid with a methyl group at the alpha-position,

is a molecule of increasing interest in various scientific disciplines. While not as ubiquitous as

its straight-chain counterpart, palmitic acid, this branched-chain fatty acid and its synonyms are

found in select biological systems and are implicated in unique metabolic pathways. This

technical guide provides a comprehensive overview of 2-Methylhexadecanoic acid, its

nomenclature, physicochemical properties, biological significance, and detailed analytical

methodologies for its accurate quantification in biological matrices.

Nomenclature and Chemical Identity
Clarity in scientific communication necessitates a thorough understanding of the various

synonyms and identifiers for 2-Methylhexadecanoic acid. The compound is systematically
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named according to IUPAC nomenclature, but is also known by several common and historical

names.

Synonyms and Identifiers
A comprehensive list of synonyms and chemical identifiers is crucial for literature searches and

database inquiries.

Identifier Type Identifier Source

IUPAC Name 2-methylhexadecanoic acid [1]

Common Synonyms 2-methylpalmitic acid [1]

alpha-methylpalmitic acid [1]

alpha-methylhexadecanoic

acid
[1]

CAS Registry Number 27147-71-3 [1]

PubChem CID 117384 [1]

ChEBI ID CHEBI:85057 [1]

LIPID MAPS ID LMFA01020092 [1]

Molecular Formula C17H34O2 [1]

Molecular Weight 270.45 g/mol [1]

InChI Key
AXPAUZGVNGEWJD-

UHFFFAOYSA-N
[1]

Canonical SMILES
CCCCCCCCCCCCCCC(C)C(

=O)O
[1]

Physicochemical Properties
The physical and chemical characteristics of 2-Methylhexadecanoic acid influence its

biological behavior and the analytical techniques required for its study.
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Description: 2-Methylhexadecanoic acid is a methyl-branched, long-chain saturated fatty

acid. It is structurally related to hexadecanoic acid (palmitic acid), with the key difference

being the methyl substituent at the second carbon position.[1]

Physical State: At room temperature, it is a solid.

Solubility: It is sparingly soluble in water but soluble in organic solvents.

Chemical Reactivity: The carboxylic acid group allows for esterification and other reactions

typical of fatty acids. The presence of the methyl group at the alpha-position can influence its

metabolic processing.

Biological Significance and Distribution
While not a major component of most mammalian lipids, 2-Methylhexadecanoic acid has

been identified in specific natural sources and is involved in distinct metabolic pathways.

Natural Occurrence
2-Methylhexadecanoic acid has been reported in various marine organisms, particularly

sponges such as Chondrosia reniformis and Myrmekioderma rea.[1] The presence of this and

other branched-chain fatty acids in marine invertebrates suggests unique biosynthetic

pathways and potential ecological roles. The bloom-forming marine cyanobacteria

Trichodesmium erythraeum has also been found to produce 2-methyl-branched fatty acids,

which may play a role in bloom formation or act as signaling molecules.[2][3]

Metabolism and Potential Biological Roles
The metabolism of 2-methyl-branched fatty acids differs from that of their straight-chain

counterparts. The methyl group at the α-carbon can hinder β-oxidation. Studies on related

compounds, such as methyl 2-hexadecynoate, suggest that 2-substituted fatty acids can inhibit

fatty acid elongation.[4] This inhibitory effect could have implications for lipid metabolism

regulation.

The peroxisomal alpha-oxidation pathway is involved in the metabolism of 2-methyl-branched

fatty acids.[5] Deficiencies in this pathway can lead to the accumulation of such fatty acids. The

study of these metabolic pathways is crucial for understanding certain metabolic disorders.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-methylhexadecanoic-acid-nomenclature-properties-and-analytical-methodologies
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexadecanoic-acid
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-methylhexadecanoic-acid-nomenclature-properties-and-analytical-methodologies
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-methylhexadecanoic-acid-nomenclature-properties-and-analytical-methodologies
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexadecanoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC8427776/
https://www.researchgate.net/publication/354167247_Production_of_Two_Highly_Abundant_2-Methyl-Branched_Fatty_Acids_by_Blooms_of_the_Globally_Significant_Marine_Cyanobacteria_Trichodesmium_erythraeum
https://pubmed.ncbi.nlm.nih.gov/7374364/
https://www.thegoodscentscompany.com/data/rw1438861.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the specific biological functions of 2-Methylhexadecanoic acid are still under

investigation, the roles of other medium-chain fatty acids in cellular signaling and metabolism

provide a framework for future research. For instance, some medium-chain fatty acids are

known to influence the Akt-mTOR axis and promote a balanced lipid metabolism.[6]

Analytical Methodologies
Accurate and sensitive quantification of 2-Methylhexadecanoic acid in biological samples is

essential for elucidating its biological roles. Gas chromatography-mass spectrometry (GC-MS)

and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the two primary

analytical techniques employed for this purpose.

General Workflow for Fatty Acid Analysis
The analysis of fatty acids from biological matrices typically involves several key steps, as

illustrated in the following workflow diagram.

Sample Preparation Derivatization

Instrumental Analysis

Data Processing

Biological Sample
(e.g., Plasma, Tissue) Lipid Extraction 

Hydrolysis
(to release free fatty acids)

Chemical Derivatization
(e.g., Esterification)

GC-MS Analysis

LC-MS/MS Analysis

Data Analysis and Quantification

Click to download full resolution via product page

Caption: Generalized workflow for the analysis of fatty acids from biological samples.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a robust and widely used technique for the analysis of fatty acids. Due to their low

volatility, fatty acids require derivatization prior to GC-MS analysis, typically through

esterification to form fatty acid methyl esters (FAMEs).
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Step-by-Step Protocol for GC-MS Quantification of 2-Methylhexadecanoic Acid in Plasma:

Sample Preparation and Lipid Extraction:

To 100 µL of plasma, add an internal standard (e.g., heptadecanoic acid).

Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol

(2:1, v/v).[7]

Vortex vigorously and centrifuge to separate the phases.

Collect the lower organic phase containing the lipids.

Dry the extract under a stream of nitrogen.

Hydrolysis:

To the dried lipid extract, add a methanolic base (e.g., 0.5 M KOH in methanol) to saponify

the lipids and release the free fatty acids.

Heat the sample to ensure complete hydrolysis.

Acidify the sample to protonate the fatty acids.

Derivatization to Fatty Acid Methyl Esters (FAMEs):

Add a methylating agent, such as 14% boron trifluoride in methanol (BF3-methanol).[8]

Heat the sample at 60-100°C for 5-30 minutes.

After cooling, add water and extract the FAMEs with an organic solvent like hexane.

The hexane layer containing the FAMEs is collected for GC-MS analysis.

GC-MS Analysis:

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm,

0.25 µm film thickness), is typically used.
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Injection: Use a splitless injection mode for trace analysis.

Oven Temperature Program:

Initial temperature: 60-100°C, hold for 1-2 minutes.

Ramp: Increase the temperature at a rate of 10-20°C/min to 250-300°C.

Hold: Maintain the final temperature for 5-10 minutes.

Mass Spectrometry:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Scan mode for identification or Selected Ion Monitoring (SIM) for

targeted quantification. Key ions for 2-methylhexadecanoic acid methyl ester would

include the molecular ion and characteristic fragment ions.

Quantification:

Create a calibration curve using standards of 2-Methylhexadecanoic acid.

Quantify the analyte by comparing the peak area ratio of the analyte to the internal

standard against the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
LC-MS/MS offers high sensitivity and specificity for the analysis of fatty acids and may not

always require derivatization. However, derivatization can improve ionization efficiency and

chromatographic separation.

Step-by-Step Protocol for LC-MS/MS Quantification of Branched-Chain Fatty Acids in Plasma:

Sample Preparation and Extraction:

Follow the same lipid extraction and hydrolysis steps as described for the GC-MS

protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-methylhexadecanoic-acid-nomenclature-properties-and-analytical-methodologies
https://www.benchchem.com/product/b1217160/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-methylhexadecanoic-acid-nomenclature-properties-and-analytical-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivatization (Optional but Recommended for Improved Sensitivity):

Derivatization can be performed to enhance ionization efficiency in the positive ion mode.

A common method involves creating trimethyl-amino-ethyl (TMAE) iodide ester

derivatives.[9] This involves a multi-step reaction with oxalyl chloride,

dimethylaminoethanol, and methyl iodide.[9][10]

LC-MS/MS Analysis:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

[10][11]

Mobile Phases:

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

Gradient Elution: A gradient from low to high organic phase is used to elute the fatty acids.

Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The

MRM transitions (precursor ion -> product ion) for the derivatized 2-
Methylhexadecanoic acid and the internal standard need to be optimized.

Quantification:

Similar to GC-MS, quantification is achieved using a calibration curve prepared with

derivatized standards and an internal standard.

Method Validation
For reliable and reproducible results, the analytical methods must be validated according to

established guidelines.[12][13] Key validation parameters include:
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Linearity: The range over which the detector response is proportional to the analyte

concentration.

Accuracy: The closeness of the measured value to the true value, often assessed through

recovery studies.

Precision: The degree of agreement among individual measurements, expressed as the

relative standard deviation (RSD) for repeatability (intra-day precision) and intermediate

precision (inter-day precision).

Limit of Detection (LOD): The lowest concentration of the analyte that can be reliably

detected.

Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantified

with acceptable precision and accuracy.[14][15]

Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the

presence of other components in the sample matrix.

Conclusion
2-Methylhexadecanoic acid represents a fascinating, albeit less studied, member of the fatty

acid family. Its unique structure and presence in specific biological niches suggest important,

yet to be fully elucidated, biological functions. For researchers, scientists, and drug

development professionals, a clear understanding of its nomenclature, properties, and, most

importantly, robust analytical methodologies for its quantification, is paramount. The detailed

GC-MS and LC-MS/MS protocols provided in this guide offer a solid foundation for the accurate

measurement of 2-Methylhexadecanoic acid, paving the way for further discoveries into its

role in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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